1-(3-Fluorophenyl)piperidin-3-amine
Overview
Description
“1-(3-Fluorophenyl)piperidin-3-amine” is a synthetic compound that falls under the category of research chemicals. It has a CAS Number of 1248663-72-0 and a molecular weight of 194.25 .
Synthesis Analysis
Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . Various catalysts have been employed in the synthesis of piperidones .Molecular Structure Analysis
The InChI code for “this compound” is1S/C11H15FN2/c12-9-3-1-5-11(7-9)14-6-2-4-10(13)8-14/h1,3,5,7,10H,2,4,6,8,13H2 . This indicates the presence of 11 carbon atoms, 15 hydrogen atoms, 1 fluorine atom, and 2 nitrogen atoms in the molecule . It is stored at room temperature and appears in powder form .
Scientific Research Applications
Synthesis and Medicinal Chemistry
1-(3-Fluorophenyl)piperidin-3-amine and its derivatives are primarily investigated in the realm of synthesis and medicinal chemistry. The compound serves as an intermediate or pivotal molecule in the synthesis of various therapeutically relevant chemicals.
Intermediate for Repaglinide Synthesis : It's used as an intermediate in the synthesis of Repaglinide, an antidiabetic medication. An environmentally friendly catalytic hydrogenation method for producing this intermediate was developed to address issues such as impurities, difficult workup, low yield, and environmental concerns (Liu, Huang, & Zhang, 2011).
Development of Monoamine Transporter Inhibitors : Derivatives of the molecule have been explored for their interaction with monoamine transporters, particularly as inhibitors of the dopamine transporter. The study emphasizes the significance of substitutions on the molecule and their impact on activity at the dopamine transporter (Kolhatkar et al., 2003).
Synthetic Methodology and Chemical Analysis
The compound and its analogs have been involved in studies focusing on synthetic methodologies, highlighting the compound's versatility in organic synthesis and chemical analysis.
Palladium-Catalyzed Amination : Research has been conducted on the palladium-catalyzed amination of meso-bromophenylporphyrins with cyclic secondary amines, including compounds structurally related to this compound. This research demonstrates the compound's role in synthesizing complex molecules like porphyrins, which have applications in various fields including materials science and medicine (Artamkina et al., 2008).
Kinetics and Mechanisms in Reactions Involving Alicyclic Amines : The compound's analogs have been used to study the kinetics and mechanisms of reactions involving alicyclic amines. This research provides insights into the reactivity and interaction of alicyclic amines, contributing to the broader understanding of chemical reaction mechanisms (Castro et al., 2001).
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, further exploration of the core structure using chemistry approaches and biological screening, including in vivo studies in an animal model of malaria, may yield important antimalarial leads .
properties
IUPAC Name |
1-(3-fluorophenyl)piperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2/c12-9-3-1-5-11(7-9)14-6-2-4-10(13)8-14/h1,3,5,7,10H,2,4,6,8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNCLASSKQJMEJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC(=CC=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1248663-72-0 |
Source
|
| Record name | 1-(3-fluorophenyl)piperidin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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